Cas no 1251734-12-9 (tert-Butyl (5-methylthiophen-3-yl)carbamate)

Tert-Butyl (5-methylthiophen-3-yl)carbamate is a carbamate-protected amine derivative, serving as a versatile intermediate in organic synthesis and pharmaceutical applications. Its tert-butyloxycarbonyl (Boc) group provides excellent stability under basic and nucleophilic conditions while allowing selective deprotection under acidic conditions. The 5-methylthiophene moiety offers potential for further functionalization, making it valuable in heterocyclic chemistry and drug development. This compound is particularly useful in peptide synthesis and as a building block for bioactive molecules, owing to its well-defined reactivity and compatibility with a range of reaction conditions. High purity and consistent quality ensure reliable performance in research and industrial processes.
tert-Butyl (5-methylthiophen-3-yl)carbamate structure
1251734-12-9 structure
Product Name:tert-Butyl (5-methylthiophen-3-yl)carbamate
CAS No:1251734-12-9
MF:C10H15NO2S
MW:213.29660153389
MDL:MFCD22392275
CID:1029930
PubChem ID:71607466
Update Time:2025-05-21

tert-Butyl (5-methylthiophen-3-yl)carbamate Chemical and Physical Properties

Names and Identifiers

    • tert-Butyl (5-methylthiophen-3-yl)carbamate
    • tert-butyl N-(5-methylthiophen-3-yl)carbamate
    • MDL： MFCD22392275
    • Inchi： 1S/C10H15NO2S/c1-7-5-8(6-14-7)11-9(12)13-10(2,3)4/h5-6H,1-4H3,(H,11,12)
    • InChI Key： VIPISFZPXVBJCK-UHFFFAOYSA-N
    • SMILES： S1C=C(C=C1C)NC(=O)OC(C)(C)C

Computed Properties

  • Exact Mass: 213.08200
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4

Experimental Properties

  • PSA: 70.06000
  • LogP: 3.41710

tert-Butyl (5-methylthiophen-3-yl)carbamate Security Information

  • Signal Word：Warning
  • Hazard Statement： H302
  • Warning Statement： P280-P305+P351+P338
  • Storage Condition：Keep in dark place,Sealed in dry,2-8°C

tert-Butyl (5-methylthiophen-3-yl)carbamate Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

tert-Butyl (5-methylthiophen-3-yl)carbamate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM200067-1g
tert-Butyl (5-methylthiophen-3-yl)carbamate
 1251734-12-9 97%
1g
 $197 2021-08-05
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
T57670-250mg
tert-Butyl (5-methylthiophen-3-yl)carbamate
 1251734-12-9 97%
250mg
 ¥44.0 2023-09-06
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
T57670-100mg
tert-Butyl (5-methylthiophen-3-yl)carbamate
 1251734-12-9 97%
100mg
 ¥37.0 2023-09-06
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
T57670-5g
tert-Butyl (5-methylthiophen-3-yl)carbamate
 1251734-12-9 97%
5g
 ¥532.0 2023-09-06
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
T57670-1g
tert-Butyl (5-methylthiophen-3-yl)carbamate
 1251734-12-9 97%
1g
 ¥133.0 2023-09-06
TRC
B812498-25mg
tert-Butyl (5-methylthiophen-3-yl)carbamate
 1251734-12-9
25mg
 $ 70.00 2022-06-06
TRC
B812498-50mg
tert-Butyl (5-methylthiophen-3-yl)carbamate
 1251734-12-9
50mg
 $ 95.00 2022-06-06
TRC
B812498-250mg
tert-Butyl (5-methylthiophen-3-yl)carbamate
 1251734-12-9
250mg
 $ 365.00 2022-06-06
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
B846292-250mg
tert-Butyl (5-methylthiophen-3-yl)carbamate
 1251734-12-9 97%
250mg
 699.30 2021-05-17
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-AT874-1g
tert-Butyl (5-methylthiophen-3-yl)carbamate
 1251734-12-9 97%
1g
 544.0CNY 2021-08-03

tert-Butyl (5-methylthiophen-3-yl)carbamate Related Literature

1251734-12-9 (tert-Butyl (5-methylthiophen-3-yl)carbamate) Related Products

Recommended suppliers
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.